2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide

• IUPAC Name: 2-bromo-N-[2-(4-chloro-2-nitroanilino)ethyl]benzamide
• InChI: InChI=1S/C15H13BrClN3O3/c16-12-4-2-1-3-11(12)15(21)19-8-7-18-13-6-5-10(17)9-14(13)20(22)23/h1-6,9,18H,7-8H2,(H,19,21)
• InChI Key: NDPVWURWIAPFRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCNC2=C(C=C(C=C2)Cl)[N+](=O)[O-])Br
• Molecular Formula: C15H13BrClN3O3
• Molecular Weight: 398.64 g/mol

Description

2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide, also known as BCA, is a chemical compound that has been of interest to the scientific community due to its potential applications in research. BCA is a derivative of benzamide and has been found to exhibit various biological activities, making it a promising compound for further investigation.

Mechanism of Action

The mechanism of action of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide is not fully understood. However, it has been suggested that 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide may exert its biological activities through the inhibition of various enzymes and signaling pathways. 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In addition, 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has been shown to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

The use of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide in scientific research has several advantages. 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide is a relatively small and simple compound, making it easy to synthesize and modify. It has also been found to exhibit various biological activities, making it a promising compound for further investigation. However, there are also limitations to the use of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide in lab experiments. 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide is a relatively new compound, and its biological activities and mechanism of action are not fully understood. In addition, the use of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide in animal studies and clinical trials has not been extensively studied.

Future Directions

There are several future directions for the study of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide. Further investigation into the mechanism of action of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide is needed to fully understand its biological activities. In addition, the use of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide in animal studies and clinical trials should be explored to determine its potential therapeutic applications. The development of new derivatives of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide with improved biological activities and reduced toxicity is also an area of future research. Finally, the use of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide in combination with other drugs for the treatment of cancer and inflammation should be investigated.

Synthesis Methods

The synthesis of 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide involves the reaction of 4-chloro-2-nitroaniline with 2-bromoethylamine hydrobromide, followed by the condensation of the resulting product with benzoyl chloride. The final product is obtained through recrystallization in ethanol.

Scientific Research Applications

2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has been studied for its potential applications in various areas of scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 2-bromo-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been found to exhibit anti-inflammatory activity by reducing the levels of pro-inflammatory cytokines in the body.